3-Fluoro-2-methoxyisonicotinamide

• IUPAC Name: 3-fluoro-2-methoxypyridine-4-carboxamide
• InChI: InChI=1S/C7H7FN2O2/c1-12-7-5(8)4(6(9)11)2-3-10-7/h2-3H,1H3,(H2,9,11)
• InChI Key: QRSOHXPRLFTFBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1F)C(=O)N
• Molecular Formula: C7H7FN2O2
• Molecular Weight: 170.14 g/mol

Description

3-Fluoro-2-methoxyisonicotinamide is a chemical compound with the molecular formula C7H7FN2O2 and a molecular weight of 170.14 g/mol . This compound has gained significant attention in scientific research due to its potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Schiemann reaction, which is widely used for the synthesis of fluorine-containing aromatic compounds . This reaction involves the conversion of an aromatic amine to a diazonium salt, followed by the replacement of the diazonium group with a fluorine atom.

Industrial Production Methods

Industrial production methods for 3-Fluoro-2-methoxyisonicotinamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-2-methoxyisonicotinamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluorine atom in the compound can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted isonicotinamide derivatives .

Scientific Research Applications

3-Fluoro-2-methoxyisonicotinamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activity and interactions with biological targets.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a precursor for radiolabeled tracers in positron emission tomography (PET) imaging.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Fluoro-2-methoxyisonicotinamide involves its interaction with specific molecular targets and pathways. The fluorine atom in the compound enhances its binding affinity to biological receptors, making it a valuable tool in drug discovery and development . The compound’s mechanism of action may involve inhibition or activation of specific enzymes or receptors, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-Fluoro-2-methoxyisonicotinamide include other fluorinated isonicotinamide derivatives and fluorinated aromatic compounds . These compounds share structural similarities and may exhibit similar chemical and biological properties.

Uniqueness

What sets this compound apart from other similar compounds is its unique combination of a fluorine atom and a methoxy group on the isonicotinamide scaffold. This unique structure contributes to its distinct chemical reactivity and potential therapeutic applications.